Cas no 15963-96-9 (2H-1-Benzopyran-3,4,5,7-tetrol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-)

2H-1-Benzopyran-3,4,5,7-tetrol,2-(3,4-dihydroxyphenyl)-3,4-dihydro- structure
15963-96-9 structure
Product Name:2H-1-Benzopyran-3,4,5,7-tetrol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-
CAS No:15963-96-9
MF:C15H14O7
MW:306.267465114594
CID:159419
Update Time:2024-03-05

2H-1-Benzopyran-3,4,5,7-tetrol,2-(3,4-dihydroxyphenyl)-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-3,4,5,7-tetrol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-
    • Pygnoforton
    • Pygnogenol
    • Tetrahydroxyflavandiol
    • Inchi: 1S/C15H14O7/c16-7-4-10(19)12-11(5-7)22-15(14(21)13(12)20)6-1-2-8(17)9(18)3-6/h1-5,13-21H
    • InChI Key: SBZWTSHAFILOTE-UHFFFAOYSA-N
    • SMILES: OC1C(C2C=C(O)C(O)=CC=2)OC2C(=C(C=C(C=2)O)O)C1O

Computed Properties

  • Exact Mass: 306.07392

Experimental Properties

  • Density: 1.709±0.06 g/cm3(Predicted)
  • Melting Point: >355 °C(Solv: ethyl acetate (141-78-6); ligroine (8032-32-4))
  • Boiling Point: 641.5±55.0 °C(Predicted)
  • PSA: 130.61
  • pka: 9.43±0.70(Predicted)
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